Cas no 98448-79-4 (N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide)

• Product Name: N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide
• CAS No: 98448-79-4
• MF: C₅H₇F₃N₂O
• MW: 168.117091417313
• CID: 61976
• PubChem ID: 13401971
• Update Time: 2025-04-18

N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(Azetidin-3-yl)-2,2,2-trifluoroacetamide
• BIRMYAUDHMGEME-UHFFFAOYSA-N
• AKOS014313396
• CS-0304151
• 98448-79-4
• DTXSID70539610
• N-(azetidin-3-yl)-2,2,2-trifluoro-acetamide
• SB51536
• EN300-151535
• SCHEMBL3554554
• DB-352408

• MDL： MFCD12406944
• Inchi： 1S/C5H7F3N2O/c6-5(7,8)4(11)10-3-1-9-2-3/h3,9H,1-2H2,(H,10,11)
• InChI Key： BIRMYAUDHMGEME-UHFFFAOYSA-N
• SMILES： FC(C(NC1CNC1)=O)(F)F

Computed Properties

• Exact Mass: 168.05104734g/mol
• Monoisotopic Mass: 168.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 223 ºC
• Flash Point: 88 ºC
• Refractive Index: 1.419

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides